molecular formula C18H21N3S B5855408 N-(2-methylphenyl)-4-phenyl-1-piperazinecarbothioamide

N-(2-methylphenyl)-4-phenyl-1-piperazinecarbothioamide

Cat. No. B5855408
M. Wt: 311.4 g/mol
InChI Key: ZPUUQORNKPTHGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-methylphenyl)-4-phenyl-1-piperazinecarbothioamide, commonly known as MPPT, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. MPPT is a piperazine derivative that contains a thioamide functional group, which makes it an interesting molecule to study due to its unique properties.

Scientific Research Applications

MPPT has been studied extensively in the field of medicinal chemistry due to its potential as a drug candidate for various diseases. It has been shown to exhibit anticonvulsant, antidepressant, and anxiolytic properties in animal models, making it a promising candidate for the treatment of neurological disorders. MPPT has also been studied as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of MPPT is not fully understood, but it is believed to act as a modulator of the serotonin system in the brain. MPPT has been shown to increase the levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood, anxiety, and other physiological processes. MPPT may also interact with other neurotransmitter systems, such as the dopamine and noradrenaline systems, although further research is needed to confirm these effects.
Biochemical and Physiological Effects:
MPPT has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its antidepressant and anxiolytic effects. MPPT has also been shown to reduce seizure activity in animal models, suggesting that it may have anticonvulsant properties. Additionally, MPPT has been shown to inhibit the growth of cancer cells in vitro, although the mechanism of this effect is not fully understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPPT for lab experiments is its relatively simple synthesis method, which makes it easy to produce in large quantities. MPPT is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of MPPT is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, MPPT has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on MPPT. One area of interest is its potential as a drug candidate for neurological disorders, such as depression, anxiety, and epilepsy. Further research is needed to determine its safety and efficacy in humans, as well as its optimal dosage and administration route. Additionally, MPPT may have potential as a cancer therapy, and further research is needed to determine its mechanism of action and optimal dosing regimen for this application. Finally, MPPT may have potential as a tool for studying the serotonin system in the brain, and further research is needed to determine its effects on this system and its potential applications in neuroscience research.

Synthesis Methods

The synthesis of MPPT involves the reaction of 1-(2-methylphenyl)piperazine with thiocarbonyldiimidazole (TCDI) in the presence of a base catalyst. The reaction yields MPPT as a white crystalline solid, which can be purified by recrystallization from a suitable solvent. The synthesis of MPPT is relatively simple and can be carried out in a laboratory setting using standard techniques.

properties

IUPAC Name

N-(2-methylphenyl)-4-phenylpiperazine-1-carbothioamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3S/c1-15-7-5-6-10-17(15)19-18(22)21-13-11-20(12-14-21)16-8-3-2-4-9-16/h2-10H,11-14H2,1H3,(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZPUUQORNKPTHGY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1NC(=S)N2CCN(CC2)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

311.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

0.6 [ug/mL] (The mean of the results at pH 7.4)
Record name SID47201752
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

N-(2-methylphenyl)-4-phenylpiperazine-1-carbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.